Cas no 81202-36-0 (Choerospondin)

Choerospondin Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[4-(b-D-glucopyranosyloxy)phenyl]-2,3-dihydro-5,7-dihydroxy-,(2S)-
• (2S)-5,7-dihydroxy-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one, 2-(4-(beta-D-glucopyranosyloxy)phenyl)-2,3-dihy dro-5,7-dihydroxy-, (2S)-
• Choerospondin
• 4H-1-Benzopyran-4-one, 2-(4-(beta-D-glucopyranosyloxy)phenyl)-2,3-dihydro-5,7-dihydroxy-, (2S)-
• Naringenin 4'-O-glucoside
• D84914
• (S)-5,7-Dihydroxy-2-(4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)chroman-4-one
• (2S)-2-[4-(β-D-Glucopyranosyloxy)phenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
• 4H-1-Benzopyran-4-one, 2-[4-(β-D-glucopyranosyloxy)phenyl]-2,3-dihydro-5,7-dihydroxy-, (S)- (ZCI)
• (2S)-5,7,4′-Trihydroxy flavanone 4′-O-β-D-glucoside
• 5-Hydroxyliquiritin
• Naringenin 4′-glucoside
• Naringenin 4′-O-β-D-glucopyranoside
• Naringenin 4′-O-β-glucopyranoside
• +Expand

• InChIKey： KSDSYIXRWHRPMN-SFTVRKLSSA-N
• Inchi： 1S/C21H22O10/c22-8-16-18(26)19(27)20(28)21(31-16)29-11-3-1-9(2-4-11)14-7-13(25)17-12(24)5-10(23)6-15(17)30-14/h1-6,14,16,18-24,26-28H,7-8H2/t14-,16+,18+,19-,20+,21+/m0/s1
• SMILES： O=C1C[C@@H](C2C=CC(O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)=CC=2)OC2C=C(C=C(C1=2)O)O

Computed Properties

• Exact Mass: 434.121297
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 434.121297
• Heavy Atom Count: 31
• Complexity: 623
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 166
• Molecular Weight: 434.4

Experimental Properties

• Refractive Index: 1.691
• Boiling Point: 780.8°C at 760 mmHg
• Flash Point: 276.9°C
• Density: 1.597